(3-Bromo-2,6-dimethylphenyl)methanol

• Molecular Formula: C9H11BrO
• Molecular Weight: 215.09 g/mol
• IUPAC Name: (3-bromo-2,6-dimethylphenyl)methanol
• InChI: InChI=1S/C9H11BrO/c1-6-3-4-9(10)7(2)8(6)5-11/h3-4,11H,5H2,1-2H3
• InChI Key: ZPRRITVUFUMJMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)Br)C)CO

Description

(3-Bromo-2,6-dimethylphenyl)methanol is a useful research compound. Its molecular formula is C9H11BrO and its molecular weight is 215.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using dried glassware, a solution of lithium aluminum hydride (0.79 gram, 0.021 mole) in dry tetrahydrofuran (90 ml) was cooled in a dry ice/acetone bath (78° C.) under a nitrogen atmosphere, and methyl 3-bromo-2,6-dimethylbenzoate (5.0 grams, 0.021 mole) in dry tetrahydrofuran (10 ml) was added. The mixture was stirred at room temperature for four hours, and a mixture of tetrahydrofuran (9 ml) in water (1 ml) was added, followed by water (10 ml) and 3 N hydrochloric acid until the solution was acidic. The reaction mixture was extracted with three 200 ml portions of diethyl ether. The combined extracts were dried over magnesium sulfate, filtered and the solvent evaporated to give (3-bromo-2,6-dimethylphenyl)methanol (5.8 grams). The ir spectrum was consistent with the named compound.